Cas no 113571-09-8 (Benzothiazole,7-chloro-2,4-dimethyl-)

Benzothiazole,7-chloro-2,4-dimethyl- structure
113571-09-8 structure
Product Name:Benzothiazole,7-chloro-2,4-dimethyl-
CAS No:113571-09-8
MF:C9H8ClNS
MW:197.684519767761
CID:106063
PubChem ID:23571344
Update Time:2025-04-18

Benzothiazole,7-chloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,7-chloro-2,4-dimethyl-
    • Benzothiazole, 7-chloro-2,4-dimethyl- (9CI)
    • Benzothiazole,7-chloro-2,4-dimethyl-(9ci)
    • 7-chloro-2,4-dimethyl-1,3-benzothiazole
    • SCHEMBL12584953
    • 113571-09-8
    • Inchi: 1S/C9H8ClNS/c1-5-3-4-7(10)9-8(5)11-6(2)12-9/h3-4H,1-2H3
    • InChI Key: GMMMPBJYRWSSHH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C)C2=C1SC(C)=N2

Computed Properties

  • Exact Mass: 197.00674
  • Monoisotopic Mass: 197.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 3.8

Experimental Properties

  • PSA: 12.89
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